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This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the air degradation mechanisms of organic solar cells (OSCs)
based on the donor polymer PBDTTT-EFT (also known as PTB7-Th).

Frequently Asked Questions (FAQS)

Q1: What are the primary environmental factors that cause the degradation of PBDTTT-EFT
based OSCs in air?

Al: The degradation of PBDTTT-EFT based OSCs in an ambient environment is primarily
caused by extrinsic factors, namely the presence of oxygen and water (humidity).[1][2] These
elements can induce photo-oxidation of the active layer materials, react with and corrode the
electrodes, and adversely affect the interfacial layers, such as the hole transport layer (HTL).[1]
[3][4] The simultaneous presence of light, oxygen, and moisture is known to be particularly
damaging.[5]

Q2: My device experiences a rapid initial drop in efficiency, often called 'burn-in'. Is this normal
for PBDTTT-EFT?
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A2: Yes, a significant "burn-in" effect is a known issue for PBDTTT-EFT:PC-1BM based solar
cells. Studies have shown that this initial, rapid drop in power conversion efficiency (PCE) can
be as high as 60% within the first 24 hours of operation under simulated sunlight.[6] This loss is
primarily attributed to a reduction in photocurrent (Jsc).[6] The burn-in is considered a photo-
induced process, as similar degradation is not observed when the device is stored in the dark.

[1]
Q3: How do oxygen and moisture specifically affect the different layers of the solar cell?
A3:

o Active Layer (PBDTTT-EFT:PC71BM): Oxygen, especially in the presence of light, can lead
to photo-oxidation of the PBDTTT-EFT polymer.[1] This "bleaching" reduces the material's
ability to absorb light, leading to a decrease in photocurrent.[1][6] Moisture can also
negatively impact the active layer's morphology and electronic properties.[3][7]

e Hole Transport Layer (HTL): For devices using PEDOT:PSS as the HTL, moisture is a
significant cause of degradation. PEDOT:PSS is hygroscopic and can absorb water from the
air, which increases the resistance at the HTL/active layer interface and can even lead to
delamination.[4][5] Oxygen can also oxidize the PEDOT:PSS layer.[3][8]

» Electrodes: Low work function metals used as cathodes (e.g., Calcium, Aluminum) are highly
reactive and can be oxidized by both oxygen and water, forming an insulating metal oxide
layer that impedes charge extraction.[1]

Q4: I1s PBDTTT-EFT considered a relatively stable polymer for OSCs?

A4: Compared to its predecessor, PTB7, PBDTTT-EFT (PCE10) is considered significantly
more stable.[9] Early indications suggested it could be handled under ambient conditions with
fewer immediate issues, which was a step towards achieving longer device lifetimes.[9]
However, like most organic semiconductors, it remains susceptible to long-term degradation
from environmental factors, particularly light, oxygen, and moisture.[1][6]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with
PBDTTT-EFT based OSCs.
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Problem / Observation

Potential Cause(s)

Suggested Action(s) /
Troubleshooting Steps

Rapid PCE drop (>50%) within
the first 24 hours of light

exposure.

Photo-induced "burn-in"
degradation. This is a known
characteristic of the PBDTTT-
EFT:PC71BM blend, primarily
affecting the photocurrent
(Jsc).[6]

1. Acknowledge the burn-in:
Understand that a significant
initial efficiency loss is
expected for this material
system.[6] 2. Pre-aging:
Consider "light-soaking" the
device for a set period to move
past the initial burn-in phase
before conducting long-term
stability tests. 3.
Encapsulation: Use high-
quality encapsulation (e.g.,
UV-cured epoxy, glass
encapsulation) to minimize
exposure to oxygen and water,
which can exacerbate

degradation.

Gradual but steady decline in
all photovoltaic parameters
(PCE, Voc, Jsc, FF) over

days/weeks in air.

Extrinsic degradation from
ambient air. This points to slow
photo-oxidation of the active
layer and/or corrosion of the
electrodes and degradation of

interface layers.[1][2]

1. Improve Encapsulation: This
is the most critical step to
prevent the ingress of oxygen
and water.[5] 2. Inert
Atmosphere: Fabricate and
store devices in a nitrogen-
filled glovebox to minimize
exposure.[4] 3. Material
Choice: If using PEDOT:PSS,
consider replacing it with a
more hydrophobic HTL like
WO:s to reduce moisture-

induced degradation.[5]

Significant drop in Fill Factor
(FF) and appearance of an "S-

shaped" J-V curve.

Interface degradation. This is
often caused by moisture
absorption in the PEDOT:PSS

layer, creating an energy

1. Bake the device: Gently
heating the device in a vacuum
or inert atmosphere may

temporarily reverse some
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barrier for charge extraction.[4]
[5] It can also be caused by
oxidation of the cathode

interface.[1]

moisture-related effects. 2.
Analyze Interfaces: Use
techniques like Kelvin Probe or
XPS to check for changes in
the work function of the HTL or
oxidation at the electrode
interface.[5] 3. Replace HTL:
Test alternative, more stable

hole transport materials.[5]

Visible bleaching or color
change in the active layer after

light exposure.

Photo-oxidation of the
PBDTTT-EFT polymer. This is
a chemical degradation of the
active layer, reducing its light

absorption capability.[1]

1. UV-Vis Spectroscopy:
Measure the absorption
spectrum of the film before and
after exposure to quantify the
loss in absorption
(photobleaching).[6] 2. UV
Filtering: Use a UV filter during
testing and operation, as high-
energy photons can accelerate
degradation. 3. Limit Air
Exposure: Proper
encapsulation is key to
preventing the oxygen ingress

required for photo-oxidation.[1]

Device performance is poor
even when freshly made in a

glovebox.

Sub-optimal morphology or
processing. The performance
of PBDTTT-EFT devices is
highly sensitive to the
processing conditions and the
use of solvent additives like
1,8-diiodooctane (DIO).[10]

1. Optimize Additives: Verify
the correct volume percentage
of DIO (typically ~3%) is used
to achieve favorable nanoscale
morphology.[10] 2. Check
Morphology: Use AFM or TEM
to investigate the surface and
bulk morphology of the active
layer to ensure proper phase
separation.[10] 3. Review
Protocols: Ensure all
processing steps, including
spin-coating speeds and

annealing temperatures/times,
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are consistent with established

high-efficiency protocols.

Quantitative Degradation Data

The following table summarizes representative data on the degradation of unencapsulated
polymer solar cells when exposed to air. While specific data for PBDTTT-EFT is part of a
broader trend, these examples illustrate the typical impact of air exposure.

Ke
Polymer Exposure . e
. Duration PCE Loss Parameter Reference
Blend Condition
Change

AM1.5
PBDTTT- o Primarily Jsc

lllumination 24 hours ~60% ) [6]
EFT:PC71BM o reduction

(in air)

Air General
PCDTBT:PC~ .

BM (unspecified 14 days ~66% decay of all [11]

1

light) parameters

Air General
P3HT:PC71B -
M (unspecified 14 days ~79% decay of all [11]

light) parameters

Air General
PTB7:PC71B N
M (unspecified 14 days ~83% decay of all [11]

light) parameters

Experimental Protocols & Visualizations
Key Experiments for Degradation Analysis

1. Current Density-Voltage (J-V) Characterization

o Objective: To measure the key performance metrics (PCE, Voc, Jsc, FF) of the solar cell over
time.

o Methodology:
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o Place the device on a temperature-controlled stage.
o Use a solar simulator calibrated to AM1.5G (100 mW/cm?) as the light source.
o Connect the device to a source measure unit (SMU).

o Sweep the voltage from reverse to forward bias (e.g., -1V to 1V) and record the current
density.

o Repeat this measurement at set time intervals (e.g., 0, 1, 6, 24, 100 hours) of air exposure
under controlled light, temperature, and humidity conditions.

o Analyze the evolution of the J-V parameters to quantify degradation.[12]
2. UV-Visible Absorption Spectroscopy
« Objective: To detect chemical degradation (photobleaching) of the active layer.
o Methodology:
o Prepare the PBDTTT-EFT:PC-71BM film on a transparent substrate (e.g., quartz or glass).
o Measure the initial absorption spectrum using a spectrophotometer.
o Expose the film to the same degradation conditions as the full device (e.qg., light and air).

o Periodically re-measure the absorption spectrum. A decrease in the main absorption peak
indicates photobleaching.[6]

3. X-ray Photoelectron Spectroscopy (XPS)

» Objective: To identify chemical changes, such as oxidation, in the different layers of the
device.

o Methodology:

o Measure a pristine, un-degraded device (or individual layers) as a reference.
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o After aging the device in air, transfer it to the ultra-high vacuum chamber of the XPS
system.

o Acquire survey scans to identify present elements and high-resolution scans of specific
elements (e.g., C 1s, O 1s, S 2p).

o Anincrease in the oxygen signal or the appearance of C-O or S-O related peaks in the
active layer or HTL indicates oxidation.[3][11]

Diagrams and Workflows
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Degrada

tion Mechanisms

Interface Degradation

Photo-oxidation
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Device Com

HTL Cathode Active Layer
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© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2020.578317/full
https://www.researchgate.net/publication/309561658_Layer_by_layer_characterisation_of_the_degradation_process_in_PCDTBTPC71BM_based_normal_architecture_polymer_solar_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: Key air degradation pathways in PBDTTT-EFT OSCs.
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Caption: Standard experimental workflow for an OSC stability study.
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Caption: A logical troubleshooting tree for diagnosing performance issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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